Cas no 3700-55-8 (2-(2-Hydroxypropyl)-1H-isoindole-1,3(2H)-dione)

2-(2-Hydroxypropyl)-1H-isoindole-1,3(2H)-dione structure
3700-55-8 structure
Product Name:2-(2-Hydroxypropyl)-1H-isoindole-1,3(2H)-dione
CAS No:3700-55-8
MF:C11H11NO3
MW:205.209943056107
MDL:MFCD14587522
CID:1480385
PubChem ID:595119
Update Time:2025-09-18

2-(2-Hydroxypropyl)-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-(2-hydroxypropyl)-
    • 2-(2-hydroxypropyl)isoindole-1,3-dione
    • STK873956
    • LS-06138
    • ALBB-018706
    • XCQKPHDATCXMAA-UHFFFAOYSA-N
    • XCQKPHDATCXMAA-UHFFFAOYSA-
    • N-(2-Hydroxypropyl)phthalimide
    • MFCD14587522
    • SCHEMBL3435525
    • DTXSID60344210
    • 3700-55-8
    • CS-0316056
    • 2-(2-hydroxypropyl)-2,3-dihydro-1H-isoindole-1,3-dione
    • InChI=1/C11H11NO3/c1-7(13)6-12-10(14)8-4-2-3-5-9(8)11(12)15/h2-5,7,13H,6H2,1H3
    • AKOS005637843
    • SB64901
    • 2-(2-Hydroxypropyl)-1H-isoindole-1,3(2H)-dione
    • 2-(2-Hydroxypropyl)isoindoline-1,3-dione
    • 2-(2-Hydroxypropyl)-1H-isoindole-1,3(2H)-dione #
    • MDL: MFCD14587522
    • Inchi: 1S/C11H11NO3/c1-7(13)6-12-10(14)8-4-2-3-5-9(8)11(12)15/h2-5,7,13H,6H2,1H3
    • InChI Key: XCQKPHDATCXMAA-UHFFFAOYSA-N
    • SMILES: OC(C)CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 205.07393
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61

2-(2-Hydroxypropyl)-1H-isoindole-1,3(2H)-dione Pricemore >>

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